Cas no 1251676-32-0 (3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one)

3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one structure
1251676-32-0 structure
Product Name:3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one
CAS No:1251676-32-0
MF:C21H19N3OS
MW:361.46006321907
CID:6204685
PubChem ID:49668497
Update Time:2025-07-01

3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one
    • 3-methyl-2-((3-methylbenzyl)thio)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
    • 3-methyl-2-[(3-methylphenyl)methylsulfanyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
    • F3407-2824
    • AKOS024485994
    • 3-methyl-2-{[(3-methylphenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
    • 1251676-32-0
    • Inchi: 1S/C21H19N3OS/c1-14-7-6-8-15(11-14)13-26-21-23-18-17(16-9-4-3-5-10-16)12-22-19(18)20(25)24(21)2/h3-12,22H,13H2,1-2H3
    • InChI Key: GWPHYGCATLIAQX-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C)C=1)C1=NC2C(C3C=CC=CC=3)=CNC=2C(N1C)=O

Computed Properties

  • Exact Mass: 361.12488341g/mol
  • Monoisotopic Mass: 361.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 73.8Ų

3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one Pricemore >>

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Additional information on 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo3,2-dpyrimidin-4-one

Introduction to 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1251676-32-0)

The compound 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one, identified by its CAS number 1251676-32-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The intricate arrangement of functional groups within its molecular framework underscores its complexity and versatility, making it a subject of considerable interest in contemporary chemical research.

At the core of this compound's structure lies the pyrrolo[3,2-d]pyrimidin-4-one core, a bicyclic system that combines a pyrrole ring with a pyrimidine moiety. This fused architecture is known to contribute to the compound's ability to interact with biological targets in diverse ways. The presence of multiple aromatic rings, including a 3-methylphenyl group and a 7-phenyl substituent, enhances its binding affinity and selectivity. Furthermore, the methylsulfanyl group at the 2-position introduces a polar interaction capability, which can be crucial for modulating receptor activity.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery. These compounds have been extensively explored for their potential as kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The structural features of 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one align well with this trend, as they possess the necessary elements to disrupt aberrant signaling pathways associated with these conditions.

In particular, studies have demonstrated that modifications within the pyrrolopyrimidine scaffold can significantly alter pharmacokinetic properties and target specificity. The methyl groups and phenyl substituents in this compound contribute to its lipophilicity and solubility profile, which are critical factors in determining oral bioavailability and tissue distribution. Additionally, the methylsulfanyl group at the 2-position may serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in tumor growth and progression. For instance, pyrrolopyrimidine derivatives have been shown to target Janus kinases (JAKs) and tyrosine kinases (TyKs), which play pivotal roles in cellular signaling cascades. By selectively inhibiting these enzymes, the compound may disrupt downstream effects that promote uncontrolled cell proliferation and survival. Preliminary in vitro studies have suggested that 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one exhibits potent activity against several kinases relevant to oncology.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the pyrrolopyrimidine core, followed by functional group manipulations such as alkylation and sulfonylation. The introduction of the methylsulfanyl group requires careful control to ensure regioselectivity and high yield. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct complex aryl substituents efficiently.

Evaluation of the compound's pharmacological profile has been conducted using both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions with target proteins based on complementary shapes and electrostatic interactions. These predictions have been validated through enzyme inhibition assays conducted in cell-free systems. The results indicate that the compound exhibits nanomolar potency against selected kinases while maintaining minimal off-target effects.

Given its promising preclinical data, further investigation into the therapeutic potential of 3-methyl-2-{(3-methylphenyl)methylsulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is warranted. Future studies should focus on optimizing synthetic routes for scalability and exploring its efficacy in animal models of disease. Additionally, pharmacokinetic studies will be essential to determine appropriate dosing regimens for clinical translation.

The development of novel heterocyclic compounds like this one underscores the dynamic nature of pharmaceutical research. By leveraging structural diversity and understanding molecular interactions at a deep level, chemists continue to uncover new possibilities for treating complex diseases. The journey from laboratory discovery to clinical application is long but holds immense potential for improving patient outcomes.

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